N'-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]furan-2-carbohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]furan-2-carboxamide
• InChI: InChI=1S/C13H12N2O4/c1-18-12-7-9(4-5-10(12)16)8-14-15-13(17)11-3-2-6-19-11/h2-8,16H,1H3,(H,15,17)/b14-8+
• InChI Key: KGDUCWUPEYQBHQ-RIYZIHGNSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=CC=CO2)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=CO2)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]furan-2-carbohydrazide typically involves the condensation reaction between 4-hydroxy-3-methoxybenzaldehyde and furan-2-carbohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions for several hours. The product is then isolated by filtration and purified by recrystallization from ethanol .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]furan-2-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the furan ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous solvents like tetrahydrofuran (THF).

Substitution: Nucleophiles such as amines or thiols; reactions often conducted in polar solvents like dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Oxidized derivatives of the furan ring or the phenolic group.

Reduction: Reduced forms of the Schiff base, potentially leading to amine derivatives.

Substitution: Substituted furan derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic and electronic properties.

Biology: Exhibits antimicrobial, antifungal, and antioxidant activities, making it a candidate for developing new therapeutic agents.

Medicine: Investigated for its potential anticancer properties due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N’-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]furan-2-carbohydrazide involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can bind to metal ions, forming stable complexes that can modulate the activity of metalloenzymes.

Pathways Involved: It may induce oxidative stress in microbial cells, leading to cell death.

Comparison with Similar Compounds

Similar Compounds

N’-[(E)-(3-hydroxy-4-methoxyphenyl)methylidene]thiophene-2-carbohydrazide: Similar structure but with a thiophene ring instead of a furan ring.

N’-[(E)-(3,4-dimethoxyphenyl)methylidene]furan-2-carbohydrazide: Similar structure but with an additional methoxy group on the phenyl ring.

Uniqueness

N’-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]furan-2-carbohydrazide is unique due to its specific combination of a furan ring and a hydroxy-methoxy substituted phenyl ring. This unique structure contributes to its distinct chemical reactivity and biological activity, making it a valuable compound for various applications.